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Compound of Interest

Compound Name: MPI-0441138
CAS No.: 827030-33-1
Cat. No.: B1662966

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
MPI-0441138, a potent inducer of apoptosis. Adherence to these procedures is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Summary of Key Information

MPI-0441138, also known as EP128265, is chemically identified as 2-chloro-N-(4-
methoxyphenyl)-N-methyl-4-quinazolinamine.[1][2] While a Safety Data Sheet (SDS) from one
supplier suggests that small quantities may be disposed of with household waste, this is not a
recommended practice in a professional research setting.[3] All chemical waste should be
handled in accordance with institutional and local regulations.

Quantitative Data
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Property Value Reference
CAS Number 827030-33-1 [11[2]
Molecular Formula C16H14CIN30O [1][2]
Molecular Weight 299.8 g/mol [2]
Appearance Crystalline Solid N/A
Solubility Soluble in DMSO and DMF [2]

Disposal Protocol

Proper disposal of MPI-0441138 is essential to mitigate any potential environmental or health
risks. The following step-by-step guide outlines the recommended disposal procedure.

1. Personal Protective Equipment (PPE): Before handling MPI-0441138, ensure you are
wearing the appropriate PPE:

o Standard laboratory coat

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
2. Waste Segregation:

e Solid Waste: Collect any unused or expired solid MPI1-0441138, as well as any contaminated
materials (e.g., weighing paper, pipette tips, gloves), in a designated hazardous waste
container. This container should be clearly labeled with the chemical name ("MPI1-0441138"
or "2-chloro-N-(4-methoxyphenyl)-N-methyl-4-quinazolinamine™) and the associated hazards.

 Liquid Waste: Solutions containing MPI1-0441138 should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.

3. Waste Container Management:
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e Ensure waste containers are in good condition and compatible with the chemical.
o Keep containers securely closed when not in use.

o Store waste containers in a designated, well-ventilated, and secondary containment area
away from incompatible materials.

4. Final Disposal:

o Transfer the full, sealed, and labeled waste container to your institution's designated
chemical waste collection area.

o Follow all institutional procedures for waste pickup and disposal, which are typically
managed by the EHS department.

Important Note: Never dispose of MPI-0441138 down the drain or in regular trash.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of MPI1-0441138.
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Caption: Logical workflow for the safe disposal of MPI-0441138.
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This information is intended as a guide. Always consult your institution's specific safety and
disposal protocols and the most recent Safety Data Sheet (SDS) for any chemical you are
working with. Your institution's Environmental Health and Safety (EHS) department is the
primary resource for any questions regarding chemical safety and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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